Benzyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate

• Molecular Formula: C18H26N2O2
• Molecular Weight: 302.4 g/mol
• IUPAC Name: benzyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate
• InChI: InChI=1S/C18H26N2O2/c19-16-6-8-18(9-7-16)10-12-20(13-11-18)17(21)22-14-15-4-2-1-3-5-15/h1-5,16H,6-14,19H2
• InChI Key: UIGHLYAOUVDHOA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1N)CCN(CC2)C(=O)OCC3=CC=CC=C3

Description

Benzyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate is a useful research compound. Its molecular formula is C18H26N2O2 and its molecular weight is 302.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate (230 mg) was dissolved in methanol (4.5 mL) and methylene chloride (1.5 mL), and ammonium acetate (1.47 g) was added thereto, followed by stirring at room temperature for 10 minutes. Subsequently, sodium triacetoxyborohydride (323 mg) was added thereto, followed by stirring at room temperature overnight. To the reaction solution was added saturated aqueous sodium bicarbonate, followed by extraction with chloroform. The organic layer was washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure to obtain benzyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate (255 mg).